Cas no 1806782-02-4 (3-(Difluoromethyl)-5-iodo-2-methoxypyridine)

3-(Difluoromethyl)-5-iodo-2-methoxypyridine is a halogenated pyridine derivative with significant utility in synthetic organic chemistry, particularly in cross-coupling reactions and pharmaceutical intermediate synthesis. The presence of both difluoromethyl and iodo substituents enhances its reactivity, enabling selective functionalization at the 5-position. The methoxy group at the 2-position contributes to steric and electronic modulation, improving stability and regioselectivity in further transformations. This compound is valued for its versatility in constructing complex heterocyclic frameworks, making it a useful building block in medicinal chemistry and agrochemical research. Its well-defined structure ensures consistent performance in palladium-catalyzed and other metal-mediated reactions.

3-(Difluoromethyl)-5-iodo-2-methoxypyridine structure

1806782-02-4 structure

Product Name:3-(Difluoromethyl)-5-iodo-2-methoxypyridine

CAS No:1806782-02-4

MF:C₇H₆F₂INO

MW:285.02992105484

CID:4848603

Update Time:2025-05-27

3-(Difluoromethyl)-5-iodo-2-methoxypyridine Chemical and Physical Properties

Names and Identifiers

- 3-(Difluoromethyl)-5-iodo-2-methoxypyridine
- Inchi： 1S/C7H6F2INO/c1-12-7-5(6(8)9)2-4(10)3-11-7/h2-3,6H,1H3
- InChI Key： PWAUBGAQAXMCSU-UHFFFAOYSA-N
- SMILES： IC1=CN=C(C(C(F)F)=C1)OC

Computed Properties

Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 12
Rotatable Bond Count: 2
Complexity: 147
XLogP3: 2.4
Topological Polar Surface Area: 22.1

3-(Difluoromethyl)-5-iodo-2-methoxypyridine Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Alichem	A029075448-250mg	3-(Difluoromethyl)-5-iodo-2-methoxypyridine	1806782-02-4	97%	250mg	$499.20	2022-03-31
Alichem	A029075448-500mg	3-(Difluoromethyl)-5-iodo-2-methoxypyridine	1806782-02-4	97%	500mg	$863.90	2022-03-31
Alichem	A029075448-1g	3-(Difluoromethyl)-5-iodo-2-methoxypyridine	1806782-02-4	97%	1g	$1,579.40	2022-03-31